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Compound of Interest

Compound Name:
4-(Benzyloxy)-2-bromo-1-

methylbenzene

Cat. No.: B1337804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 4-(Benzyloxy)-2-
bromo-1-methylbenzene, a compound of interest in synthetic chemistry and drug discovery.

Quantitative Data Summary
The molecular properties of 4-(Benzyloxy)-2-bromo-1-methylbenzene are summarized in the

table below. This data is essential for stoichiometric calculations in chemical reactions and for

the characterization of the compound.

Property Value

Molecular Formula C₁₄H₁₃BrO

Molecular Weight 277.16 g/mol [1][2]

Exact Mass 276.01498 Da

Methodology for Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property derived from its

chemical formula and the atomic weights of its constituent elements. The process for
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calculating the molecular weight of 4-(Benzyloxy)-2-bromo-1-methylbenzene is outlined

below.

Experimental Protocol: Calculation of Molecular Weight
Objective: To determine the molecular weight of 4-(Benzyloxy)-2-bromo-1-methylbenzene
based on its elemental composition.

Materials:

Chemical Formula: C₁₄H₁₃BrO

Standard Atomic Weights of Elements:

Carbon (C): 12.011 u[3]

Hydrogen (H): 1.008 u[4]

Bromine (Br): 79.904 u[5][6]

Oxygen (O): 15.999 u[7]

Procedure:

Identify the number of atoms of each element in the molecular formula (C₁₄H₁₃BrO).

Carbon (C): 14 atoms

Hydrogen (H): 13 atoms

Bromine (Br): 1 atom

Oxygen (O): 1 atom

Multiply the number of atoms of each element by its standard atomic weight to find the total

mass contribution of each element.

Mass of Carbon = 14 * 12.011 u = 168.154 u
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Mass of Hydrogen = 13 * 1.008 u = 13.104 u

Mass of Bromine = 1 * 79.904 u = 79.904 u

Mass of Oxygen = 1 * 15.999 u = 15.999 u

Sum the masses of all elements to obtain the molecular weight of the compound.

Molecular Weight = 168.154 u + 13.104 u + 79.904 u + 15.999 u = 277.161 u

Express the molecular weight in g/mol . The calculated value in atomic mass units (u) is

numerically equivalent to the molar mass in grams per mole ( g/mol ).

Molecular Weight = 277.16 g/mol

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight of 4-
(Benzyloxy)-2-bromo-1-methylbenzene from its elemental components.
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Carbon (C)
14 atoms

14 * 12.011 = 168.154

Hydrogen (H)
13 atoms

13 * 1.008 = 13.104

Bromine (Br)
1 atom

1 * 79.904 = 79.904

Oxygen (O)
1 atom

1 * 15.999 = 15.999

12.011

1.008

79.904

15.999

Summation
168.154 + 13.104 + 79.904 + 15.999

Molecular Weight
277.161 g/mol

Click to download full resolution via product page

Workflow for Molecular Weight Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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